Cas no 62625-16-5 (Phenolphthalein Disulfate Tripotassium Salt)

• Product Name: Phenolphthalein Disulfate Tripotassium Salt
• CAS No: 62625-16-5
• MF: C₂₀H₁₃K₃O₁₁S₂
• MW: 610.735526800156
• MDL: MFCD00150195
• CID: 57900
• PubChem ID: 87574356
• Update Time: 2025-04-18

Phenolphthalein Disulfate Tripotassium Salt Chemical and Physical Properties

Names and Identifiers

• Phenolphthalein disulfate tripotassium salt hydrate
• Phenolphthalein Disulfate Potassium Salt Hydrate
• tripotassium,2-[hydroxy-bis(4-sulfonatooxyphenyl)methyl]benzoate
• Phenolphthalein disulfate
• Phenolphthalein disulfate tripotassiuM salt trihydrate
• Tripotassium 2-[hydroxybis[4-(sulphonatooxy)phenyl]methyl]benzoate trihydrate
• Phenolphthalein disulfate, tripotassium salt trihydrate, 98%, pure
• 625P165
• 2-[Hydroxy-bis(4-sulfooxyphenyl)methyl]benzoic acid;potassium
• DTXSID20889798
• Benzoic acid, 2-(hydroxybis(4-(sulfooxy)phenyl)methyl)-, potassium salt (1:3)
• Tripotassium 2-(hydroxybis(4-(sulphonatooxy)phenyl)methyl)benzoate
• 62625-16-5
• P0097
• Benzoic acid, 2-(hydroxybis(4-(sulfooxy)phenyl)methyl)-, tripotassium salt
• 1080664-81-8
• EINECS 263-648-5
• NS00055684
• Benzoic acid, 2-[hydroxybis[4-(sulfooxy)phenyl]methyl]-, potassium salt (1:3)
• PHENOLPHTHALEIN DISULFATE TRIPOTASSIUM SALT
• Benzoic acid, 2-[hydroxybis[4-(sulfooxy)phenyl]methyl]-, tripotassium salt
• DB-054218
• tripotassium 2-{hydroxybis[4-(sulfonatooxy)phenyl]methyl}benzoate
• PLHSVCWOEHYSHO-UHFFFAOYSA-K
• Phenolphthalein Disulfate Potassium Salt
• DTXCID001031327
• Potassium 2-(hydroxybis(4-(sulfonatooxy)phenyl)methyl)benzoate
• Phenolphthalein Disulfate Tripotassium Salt

• MDL： MFCD00150195
• Inchi： 1S/C20H16O11S2.3K/c21-19(22)17-3-1-2-4-18(17)20(23,13-5-9-15(10-6-13)30-32(24,25)26)14-7-11-16(12-8-14)31-33(27,28)29;;;/h1-12,23H,(H,21,22)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3
• InChI Key： PLHSVCWOEHYSHO-UHFFFAOYSA-K
• SMILES： [K+].[K+].[K+].S(=O)(=O)([O-])OC1C=CC(=CC=1)C(C1C=CC(=CC=1)OS(=O)(=O)[O-])(C1C=CC=CC=1C(=O)[O-])O

Computed Properties

• Exact Mass: 1598.88000
• Monoisotopic Mass: 609.881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 820
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals.
• Density: No data available
• Melting Point: 230 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Slightly soluble
• PSA: 555.45000
• LogP: 11.77260
• Solubility: Not determined
• Vapor Pressure: No data available

Phenolphthalein Disulfate Tripotassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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